Cas no 83612-48-0 (Ethanone,2-bromo-1-(3,5-dimethyl-1H-pyrazol-1-yl)-)

• Product Name: Ethanone,2-bromo-1-(3,5-dimethyl-1H-pyrazol-1-yl)-
• CAS No: 83612-48-0
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 720785
• PubChem ID: 12791875
• Update Time: 2025-04-19

Ethanone,2-bromo-1-(3,5-dimethyl-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-bromo-1-(3,5-dimethyl-1H-pyrazol-1-yl)-
• 1H-Pyrazole, 1-(bromoacetyl)-3,5-dimethyl- (9CI)
• 2-bromo-1-(3,5-dimethylpyrazol-1-yl)ethanone
• PYR006
• A840611
• 2-Bromo-1-(3,5-dimethyl-1H-pyrazol-1-yl)ethan-1-one
• DTXSID10509993
• 83612-48-0
• FT-0748850
• 2-bromo-1-(3,5-dimethyl-1H-pyrazol-1-yl)ethanone
• AKOS003397665
• 1-(BROMOACETYL)-3,5-DIMETHYL-1H-PYRAZOLE

• Inchi： 1S/C7H9BrN2O/c1-5-3-6(2)10(9-5)7(11)4-8/h3H,4H2,1-2H3
• InChI Key： IUWPRQGEQIIFCG-UHFFFAOYSA-N
• SMILES： BrCC(N1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 215.99000
• Monoisotopic Mass: 215.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.54
• Boiling Point: 290.2°C at 760 mmHg
• Flash Point: 129.3°C
• Refractive Index: 1.589
• PSA: 34.89000
• LogP: 1.53500